Cas no 846028-39-5 (3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine)
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-[(3-chlorophenyl)sulfonyl]-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine
- 3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine
-
- Inchi: 1S/C19H17ClN4O3S/c1-27-10-9-24-18(21)17(28(25,26)13-6-4-5-12(20)11-13)16-19(24)23-15-8-3-2-7-14(15)22-16/h2-8,11H,9-10,21H2,1H3
- InChI Key: ICXPROVLLZYGDQ-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)N=C2C(S(C3=CC=CC(Cl)=C3)(=O)=O)=C(N)N(CCOC)C=12
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-2512-2μmol |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-5μmol |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-10μmol |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-20μmol |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-1mg |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-2mg |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-3mg |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-4mg |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-5mg |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-2512-10mg |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine |
846028-39-5 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine
Recent Advances in the Study of 3-(3-Chlorobenzenesulfonyl)-1-(2-Methoxyethyl)-1H-Pyrrolo[2,3-b]Quinoxalin-2-Amine (CAS: 846028-39-5)
The compound 3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine (CAS: 846028-39-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyrroloquinoxaline core, has been investigated for its role as a kinase inhibitor, particularly in targeting oncogenic signaling pathways. Recent studies have focused on its structural optimization, pharmacokinetic properties, and mechanism of action, positioning it as a promising candidate for further drug development.
One of the key areas of research has been the compound's inhibitory activity against specific protein kinases involved in cancer progression. In vitro studies have demonstrated its efficacy in suppressing the proliferation of various cancer cell lines, including those resistant to conventional therapies. The presence of the 3-chlorobenzenesulfonyl moiety has been linked to enhanced binding affinity to the ATP-binding sites of target kinases, while the 2-methoxyethyl group contributes to improved solubility and bioavailability. These findings underscore the compound's potential as a lead structure for the development of novel anticancer agents.
Recent pharmacokinetic evaluations have provided insights into the compound's metabolic stability and distribution profiles. Studies utilizing high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have identified major metabolites and elucidated pathways of biotransformation. Notably, the compound exhibits favorable oral bioavailability and tissue penetration, making it suitable for further preclinical testing. However, challenges such as potential drug-drug interactions and hepatic clearance rates remain areas of active investigation.
In addition to its anticancer properties, emerging research has explored the compound's application in treating inflammatory and neurodegenerative diseases. Preliminary data suggest that it may modulate key signaling cascades involved in neuroinflammation, offering a potential therapeutic avenue for conditions like Alzheimer's disease. The dual functionality of the compound as both a kinase inhibitor and an anti-inflammatory agent highlights its versatility and broad therapeutic potential.
Future research directions include the synthesis of analogs to further optimize potency and selectivity, as well as comprehensive toxicology studies to assess safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of 3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine and its derivatives holds promise for addressing unmet medical needs in oncology and beyond.
846028-39-5 (3-(3-chlorobenzenesulfonyl)-1-(2-methoxyethyl)-1H-pyrrolo2,3-bquinoxalin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)